Cas no 51885-82-6 (Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester)

• Product Name: Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester
• CAS No: 51885-82-6
• MF: C₁₈H₁₈O₃
• MW: 282.333725452423
• CID: 361168
• PubChem ID: 975271
• Update Time: 2025-04-19

Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2,4,6-trimethylbenzoyl)-, methyl ester
• methyl 4-(2,4,6-trimethylbenzoyl)benzoate
• AKOS024348421
• METHYL 4-(MESITYLCARBONYL)BENZOATE
• DTXSID80359609
• methyl 4-[(2,4,6-trimethylphenyl)carbonyl]benzoate
• 51885-82-6

• Inchi： 1S/C18H18O3/c1-11-9-12(2)16(13(3)10-11)17(19)14-5-7-15(8-6-14)18(20)21-4/h5-10H,1-4H3
• InChI Key： GEQGZRUBMBVXOF-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)OC)=CC=1)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 282.12564
• Monoisotopic Mass: 282.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37